Cas no 1998777-96-0 (1-(5-chloropyridin-2-yl)-3-ethoxyprop-2-en-1-one)

• Product Name: 1-(5-chloropyridin-2-yl)-3-ethoxyprop-2-en-1-one
• CAS No: 1998777-96-0
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 5972581
• PubChem ID: 165843643
• Update Time: 2025-10-21

1-(5-chloropyridin-2-yl)-3-ethoxyprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloropyridin-2-yl)-3-ethoxyprop-2-en-1-one
• 1998777-96-0
• EN300-1124842

• Inchi： 1S/C10H10ClNO2/c1-2-14-6-5-10(13)9-4-3-8(11)7-12-9/h3-7H,2H2,1H3/b6-5+
• InChI Key： AJHDWMQDPVIOCJ-AATRIKPKSA-N
• SMILES： ClC1=CN=C(C=C1)C(/C=C/OCC)=O

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(5-chloropyridin-2-yl)-3-ethoxyprop-2-en-1-one

Introduction to 1-(5-chloropyridin-2-yl)-3-ethoxyprop-2-en-1-one (CAS No. 1998777-96-0)

1-(5-chloropyridin-2-yl)-3-ethoxyprop-2-en-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1998777-96-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound’s molecular architecture, featuring a pyridine ring substituted with a chlorine atom at the 5-position and an ethoxy group at the 3-position of the propenone moiety, imparts distinct chemical and biological properties that make it a valuable scaffold for further exploration.

The synthesis of 1-(5-chloropyridin-2-yl)-3-ethoxyprop-2-en-1-one involves intricate organic transformations that highlight the compound’s synthetic utility. The presence of the chloropyridine core allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. Additionally, the ethoxypropenone segment provides a versatile platform for exploring different reactivity patterns, including Michael additions and aldol condensations, which are pivotal in constructing more complex molecular entities.

In recent years, there has been growing interest in leveraging such structural motifs to develop inhibitors targeting various biological pathways. The 5-chloropyridine moiety, in particular, is well-documented for its role in modulating enzyme activity and receptor binding. For instance, derivatives of this scaffold have been investigated for their potential in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The ethoxypropenone component further enhances the compound’s pharmacophoric potential by contributing to hydrogen bonding interactions and lipophilicity balance, which are critical factors in drug design.

Recent studies have demonstrated the utility of 1-(5-chloropyridin-2-yl)-3-ethoxyprop-2-en-1-one as a key intermediate in the synthesis of small-molecule inhibitors with therapeutic relevance. One notable area of research involves its application in developing modulators of nuclear receptor signaling pathways. Nuclear receptors, such as peroxisome proliferator-activated receptors (PPARs) and farnesoid X receptors (FXRs), play crucial roles in regulating metabolic processes, inflammation, and cholesterol homeostasis. Compounds based on the chloropyridine core have shown promise in modulating these receptors, potentially leading to novel treatments for metabolic disorders.

Moreover, the structural features of 1-(5-chloropyridin-2-yl)-3-ethoxyprop-2-en-1-one make it an attractive candidate for exploring its antimicrobial properties. The combination of electron-withdrawing and electron-donating groups within its structure can influence its interaction with bacterial enzymes and cell membranes. Preliminary computational studies suggest that derivatives of this compound may exhibit activity against multidrug-resistant bacteria by interfering with essential metabolic pathways. This aligns with the urgent need for new antimicrobial agents to combat rising resistance rates globally.

The compound’s potential extends beyond traditional pharmaceutical applications into agrochemicals and material science. The chloropyridine moiety is frequently employed in designing herbicides and fungicides due to its ability to disrupt essential biological processes in plants and fungi. Similarly, the ethoxypropenone segment can be tailored to enhance material properties, such as UV stability or thermal resistance, making it useful in polymer chemistry. These multifaceted applications underscore the versatility of 1-(5-chloropyridin-2-yl)-3-ethoxyprop-2-en-1-one as a building block for innovation.

From a synthetic chemistry perspective, 1-(5-chloropyridin-2-yl)-3-ethoxyprop-2-en-1-one exemplifies how functional group interplay can lead to compounds with diverse reactivity profiles. The balance between electron-rich and electron-poor regions within its structure allows chemists to selectively modify specific positions while maintaining overall stability. This characteristic is particularly valuable when designing libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug discovery programs.

The pharmacokinetic properties of derivatives derived from this scaffold are also subjects of active investigation. Factors such as solubility, metabolic stability, and bioavailability are critical determinants of a drug’s efficacy and safety profile. Computational modeling techniques have been employed to predict how modifications to the chloropyridine or ethoxypropenone moieties will impact these properties. Such predictions guide experimental efforts toward optimizing lead compounds before they enter preclinical development.

In conclusion,1-(5-chloropyridin-2-ylyl)-3 ethoxy prop - 2 en - 1 one (CAS No . 1998777 - 96 - 0 ) represents an exciting opportunity for researchers across multiple disciplines . Its unique structural features , coupled with recent advances in synthetic methodologies , position it as a promising intermediate for developing next-generation therapeutics . As our understanding of biological targets evolves , so too will our ability to harness this compound’s potential through innovative chemical design .